Cas no 1343946-22-4 (3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol)

• Product Name: 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol
• CAS No: 1343946-22-4
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 6416417
• PubChem ID: 63586431
• Update Time: 2025-05-26

3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol
• 3-Piperidinol, 3-[(3-bromo-4-fluorophenyl)methyl]-
• 3-(3-Bromo-4-fluorobenzyl)piperidin-3-ol
• CS-0353508
• 3-[(3-bromo-4-fluorophenyl)methyl]piperidin-3-ol
• 1343946-22-4
• AKOS012895748
• EN300-1911327

• Inchi： 1S/C12H15BrFNO/c13-10-6-9(2-3-11(10)14)7-12(16)4-1-5-15-8-12/h2-3,6,15-16H,1,4-5,7-8H2
• InChI Key： CEJVRKLQKLGEHV-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC=C(F)C(Br)=C2)(O)C1

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 382.0±37.0 °C(Predicted)
• pka: 14.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol

Introduction to 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol (CAS No. 1343946-22-4)

3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1343946-22-4, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a piperidine ring substituted with a bromo and fluoro phenyl group, which contributes to its distinct chemical properties and reactivity.

The presence of both bromine and fluorine atoms in the aromatic ring enhances the compound's interaction with biological targets, making it a valuable scaffold for drug design. Piperidine derivatives are well-documented for their role in medicinal chemistry, particularly in the synthesis of antipsychotic, antidepressant, and antihistaminic drugs. The specific substitution pattern in 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol suggests that it may exhibit similar pharmacological activities, although further research is required to fully elucidate its biological effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence drug efficacy. Studies have shown that the incorporation of halogen atoms into aromatic rings can significantly alter binding affinity and metabolic stability. In the case of 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol, the bromo and fluoro substituents are strategically positioned to optimize interactions with target proteins, potentially leading to improved pharmacokinetic profiles.

The compound's potential as a building block for more complex molecules has been recognized by the pharmaceutical industry. Researchers are exploring its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The piperidine moiety provides a rigid framework that can be modified to enhance binding specificity, while the aromatic ring serves as a site for further functionalization. This versatility makes 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol an attractive candidate for medicinal chemists seeking novel drug candidates.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in neurological disorders. The precise mechanism of action remains under investigation, but preliminary data indicate that it interacts with receptors and enzymes in a manner consistent with potential therapeutic benefits. These findings align with the growing interest in developing treatments for conditions such as Alzheimer's disease and schizophrenia, where piperidine derivatives have shown promise.

The synthesis of 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol presents unique challenges due to the sensitivity of the functional groups involved. Advanced synthetic methodologies are being employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired carbon-carbon bonds. Optimizing these synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

The safety profile of any pharmaceutical candidate is paramount, and 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol is being subjected to rigorous toxicological assessments. Preliminary toxicity studies indicate that it exhibits moderate solubility in common solvents, which could influence its formulation and delivery methods. Understanding these properties is essential for designing effective dosing regimens and minimizing potential side effects.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol. By analyzing vast datasets, researchers can predict how structural modifications will affect biological activity, thereby reducing the time required for experimental validation. This approach has already led to several breakthroughs in identifying new therapeutic agents, and it holds great promise for future applications.

The future prospects for 3-(3-bromo-4-fluorophenyl)methylpiperidin-3-ol appear bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced efficacy and reduced toxicity. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation treatments.